Cas no 1029437-25-9 ((3-Fluoro-4-propoxyphenyl)methanol)

• Product Name: (3-Fluoro-4-propoxyphenyl)methanol
• CAS No: 1029437-25-9
• MF: C₁₀H₁₃FO₂
• MW: 184.207426786423
• CID: 5074817
• Update Time: 2025-10-31

(3-Fluoro-4-propoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-n-propoxybenzyl alcohol
• (3-fluoro-4-propoxyphenyl)methanol
• (3-Fluoro-4-propoxyphenyl)methanol

• Inchi： 1S/C10H13FO2/c1-2-5-13-10-4-3-8(7-12)6-9(10)11/h3-4,6,12H,2,5,7H2,1H3
• InChI Key： MYWOAHZFRLSPLC-UHFFFAOYSA-N
• SMILES： FC1C=C(CO)C=CC=1OCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• XLogP3: 2
• Topological Polar Surface Area: 29.5

Additional information on (3-Fluoro-4-propoxyphenyl)methanol

Introduction to (3-Fluoro-4-propoxyphenyl)methanol (CAS No. 1029437-25-9)

(3-Fluoro-4-propoxyphenyl)methanol, with the CAS number 1029437-25-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a fluoro and propoxy substituent on a phenyl ring with a methanol side chain, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural features of (3-Fluoro-4-propoxyphenyl)methanol contribute to its versatility in medicinal chemistry. The presence of a fluoro group at the 3-position of the phenyl ring enhances the metabolic stability and binding affinity of the molecule, while the propoxy group at the 4-position introduces hydrophobicity and influences solubility characteristics. These attributes are particularly advantageous in the design of drug candidates targeting neurological and inflammatory disorders.

Recent studies have highlighted the potential of (3-Fluoro-4-propoxyphenyl)methanol as a key intermediate in the development of novel therapeutic agents. For instance, researchers have explored its utility in synthesizing small-molecule inhibitors for enzymes involved in cancer metabolism. The fluoro substituent has been shown to improve the pharmacokinetic profile of these inhibitors, leading to enhanced efficacy and reduced side effects. Additionally, the propoxy group has been found to enhance membrane permeability, facilitating better absorption and distribution within the body.

In another area of research, (3-Fluoro-4-propoxyphenyl)methanol has been utilized in the creation of novel anti-inflammatory agents. The combination of fluoro and propoxy groups has been demonstrated to modulate inflammatory pathways by selectively interacting with specific targets. This has led to the discovery of compounds with potent anti-inflammatory activity, making them promising candidates for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The compound's unique structural motifs also make it a valuable building block for designing molecules with central nervous system (CNS) activity. The fluoro group's ability to cross the blood-brain barrier has been exploited in the development of new treatments for neurodegenerative diseases like Alzheimer's and Parkinson's. Furthermore, the propoxy group's influence on lipophilicity has been leveraged to optimize drug delivery systems, ensuring targeted action within neural tissues.

From a synthetic chemistry perspective, (3-Fluoro-4-propoxyphenyl)methanol serves as a versatile precursor for constructing more complex molecules. Its reactivity allows for further functionalization at various positions on the phenyl ring, enabling chemists to tailor properties such as solubility, bioavailability, and metabolic stability. This flexibility is crucial in drug discovery pipelines where optimizing molecular structure is essential for achieving desired pharmacological outcomes.

The growing interest in fluorinated aromatic compounds stems from their broad range of biological activities and improved pharmacological properties. The electron-withdrawing nature of fluorine atoms can enhance binding interactions with biological targets, while also increasing metabolic stability against oxidative degradation. These characteristics have made fluorinated compounds indispensable in modern drug design.

Future research directions involving (3-Fluoro-4-propoxyphenyl)methanol may focus on expanding its applications in other therapeutic areas. For example, studies are underway to investigate its potential as an intermediate in antiviral drug development. The compound's ability to incorporate into complex molecular frameworks suggests that it could be used to create novel antiviral agents with enhanced efficacy against emerging viral threats.

Moreover, advancements in computational chemistry have enabled more efficient screening processes for identifying promising drug candidates derived from (3-Fluoro-4-propoxyphenyl)methanol. By leveraging virtual screening techniques and molecular modeling, researchers can predict how modifications to this compound will affect its biological activity. This approach accelerates the drug discovery process by narrowing down candidate molecules that warrant further experimental validation.

In conclusion, (3-Fluoro-4-propoxyphenyl)methanol (CAS No. 1029437-25-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad applicability across multiple therapeutic domains. Its role as an intermediate in synthesizing bioactive molecules underscores its importance in ongoing research efforts aimed at developing safer and more effective treatments for various diseases.